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Compound of Interest

Compound Name: 2-Amino-6-methylbenzonitrile

Cat. No.: B1267100

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
Amino-6-methylbenzonitrile, a key intermediate in pharmaceutical synthesis. Due to the
limited availability of specific quantitative solubility data in public literature, this document
focuses on providing a detailed framework for understanding its likely solubility profile based on
its chemical structure and available data for analogous compounds. Furthermore, this guide
outlines detailed experimental protocols for researchers to determine precise solubility
measurements.

Introduction to 2-Amino-6-methylbenzonitrile

2-Amino-6-methylbenzonitrile is an aromatic organic compound with the chemical formula
CsHsNz2.[1][2] It possesses both an amino (-NHz) and a nitrile (-C=N) functional group attached
to a toluene backbone. This bifunctional nature makes it a versatile building block in the
synthesis of various heterocyclic compounds and active pharmaceutical ingredients.
Understanding its solubility in different organic solvents is crucial for its synthesis, purification,
crystallization, and formulation development.

Key Physicochemical Properties:
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Property Value Reference
CAS Number 56043-01-7 [1112]
Molecular Formula CsHsNz2 [1][2]
Molecular Weight 132.16 g/mol [11[2]
Melting Point 127-132 °C [2]
Appearance Solid

Predicted and Analogous Solubility Profile

While specific quantitative solubility data for 2-Amino-6-methylbenzonitrile is not readily
available in published literature, its solubility can be inferred from its structural features and by
examining the solubility of similar compounds. The presence of a polar amino group suggests
potential solubility in polar solvents, while the aromatic ring and methyl group contribute to non-
polar character, indicating possible solubility in less polar organic solvents.

The following table summarizes the qualitative solubility of structurally related tolunitrile
derivatives, which can serve as a preliminary guide for solvent selection.

Table 1: Qualitative Solubility of Tolunitrile Derivatives

Compound Solvent Solubility
p-Tolunitrile Alcohol Very Soluble[3]
Diethyl Ether Very Soluble[3]

Water Insoluble[3]

m-Tolunitrile Diethyl Ether Miscible[4]
Ethanol Miscible[4]

Carbon Tetrachloride Sparingly Soluble[4]

Water Insoluble[4][5]
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Based on this analogous data, it is anticipated that 2-Amino-6-methylbenzonitrile will exhibit
good solubility in polar organic solvents like alcohols and ethers, and poor solubility in water.
The amino group in 2-Amino-6-methylbenzonitrile is expected to increase its polarity
compared to p- and m-tolunitrile, potentially enhancing its solubility in polar protic and aprotic
solvents.

Experimental Protocols for Solubility Determination

To obtain precise quantitative solubility data, standardized experimental protocols are essential.
The following section details the widely accepted gravimetric method for determining the
solubility of a solid compound in an organic solvent.

Gravimetric Solubility Determination

The gravimetric method is a reliable and straightforward technique for measuring solubility. It
involves saturating a solvent with the solute at a specific temperature, followed by the
separation and quantification of the dissolved solute.

Materials and Equipment:

e 2-Amino-6-methylbenzonitrile

o Selected organic solvents (e.g., methanol, ethanol, acetone, ethyl acetate, toluene)
o Temperature-controlled shaker or water bath

e Analytical balance

 Vials or flasks with secure caps

o Syringe filters (e.g., 0.45 um PTFE)

e Oven or vacuum oven

Experimental Workflow:
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Sample Preparation

Add excess 2-Amino-6-
methylbenzonitrile to a vial

Add a known volume
of solvent

Equilibration

Seal the vial and place in a
temperature-controlled shaker

Equilibrate for a set time
(e.g., 24-72 hours)

Phase Separation

Allow solid to settle

Withdraw a known volume of the
supernatant using a filtered syringe

Analysis

Transfer the filtered solution to a
pre-weighed container

Evaporate the solvent

Weigh the dried residue

Calculate solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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